Cas no 61810-69-3 (Cyclooctanone, 2-(4-quinolinyl)-)

• Product Name: Cyclooctanone, 2-(4-quinolinyl)-
• CAS No: 61810-69-3
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 1629854
• Update Time: 2024-09-12

Cyclooctanone, 2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone, 2-(4-quinolinyl)-

• Inchi： 1S/C17H19NO/c19-17-10-4-2-1-3-8-15(17)13-11-12-18-16-9-6-5-7-14(13)16/h5-7,9,11-12,15H,1-4,8,10H2
• InChI Key： RIZBUDPITLECEB-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCCC1C1C2C(N=CC=1)=CC=CC=2

Computed Properties

• Exact Mass: 253.14677

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Melting Point: 110-111 °C
• Boiling Point: 432.6±38.0 °C(Predicted)
• PSA: 29.96
• pka: 4.95±0.46(Predicted)